Cas no 640290-79-5 (Isoxazole, 5-(tributylstannyl)-3-(trifluoromethyl)-)

• Product Name: Isoxazole, 5-(tributylstannyl)-3-(trifluoromethyl)-
• CAS No: 640290-79-5
• MF: C₁₆H₂₈F₃NOSn
• MW: 426.10483455658
• MDL: MFCD11846997
• CID: 4093508
• PubChem ID: 53418317
• Update Time: 2025-05-28

Isoxazole, 5-(tributylstannyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-(tributylstannyl)-3-(trifluoromethyl)-
• 5-(tributylstannyl)-3-(trifluoromethyl)-1,2-oxazole
• Tributyl-[3-(trifluoromethyl)-1,2-oxazol-5-yl]stannane
• 835-519-9
• AT13399
• 640290-79-5
• EN300-364869
• 5-(TRIBUTYLSTANNYL)-3-(TRIFLUOROMETHYL)ISOXAZOLE

• MDL： MFCD11846997
• Inchi： 1S/C4HF3NO.3C4H9.Sn/c5-4(6,7)3-1-2-9-8-3;3*1-3-4-2;/h1H;3*1,3-4H2,2H3;
• InChI Key： VHSKKZIBWCWIOO-UHFFFAOYSA-N
• SMILES： [Sn](C1=CC(C(F)(F)F)=NO1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 427.114502Da
• Monoisotopic Mass: 427.114502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Metal aryls

Additional information on Isoxazole, 5-(tributylstannyl)-3-(trifluoromethyl)-

Comprehensive Analysis of Isoxazole, 5-(tributylstannyl)-3-(trifluoromethyl)- (CAS No. 640290-79-5)

The compound Isoxazole, 5-(tributylstannyl)-3-(trifluoromethyl)- (CAS No. 640290-79-5) is a highly specialized organotin derivative that has garnered significant attention in modern synthetic chemistry and material science. With its unique structural features, including a trifluoromethyl group and a tributylstannyl moiety, this molecule serves as a versatile intermediate in the synthesis of advanced materials, pharmaceuticals, and agrochemicals. Researchers and industry professionals are increasingly exploring its applications due to its reactivity and potential for creating novel compounds with tailored properties.

One of the most intriguing aspects of Isoxazole, 5-(tributylstannyl)-3-(trifluoromethyl)- is its role in cross-coupling reactions, a topic frequently searched by chemists and students alike. The tributylstannyl group facilitates Stille coupling, a powerful method for forming carbon-carbon bonds, which is essential in the construction of complex organic molecules. This reactivity aligns with the growing interest in sustainable and efficient synthetic methodologies, a hot topic in the scientific community. Additionally, the presence of the trifluoromethyl group enhances the compound's utility in medicinal chemistry, where fluorinated compounds are prized for their metabolic stability and bioavailability.

In the context of current trends, the demand for fluorinated isoxazoles has surged, driven by their applications in drug discovery and material science. Searches for terms like "fluorinated heterocycles" and "organotin compounds in synthesis" reflect this interest. The unique combination of a fluorinated isoxazole core and a tributylstannyl substituent in CAS No. 640290-79-5 positions it as a valuable building block for researchers aiming to develop new therapeutics or functional materials. Its stability under various reaction conditions further enhances its appeal, making it a subject of ongoing study in academic and industrial laboratories.

Another area where Isoxazole, 5-(tributylstannyl)-3-(trifluoromethyl)- shines is in the development of advanced materials. The compound's ability to participate in polymerization reactions and its potential for creating high-performance polymers are topics of keen interest. With the rise of searches for "smart materials" and "polymeric nanostructures," this molecule's relevance is undeniable. Its incorporation into polymeric frameworks can lead to materials with enhanced thermal stability, chemical resistance, and unique electronic properties, catering to the needs of industries ranging from electronics to aerospace.

From an environmental perspective, the use of organotin compounds like Isoxazole, 5-(tributylstannyl)-3-(trifluoromethyl)- is carefully regulated, but their controlled application in research continues to yield groundbreaking results. Queries such as "green chemistry alternatives for organotin" highlight the community's awareness of sustainability. Researchers are actively exploring greener solvents and catalytic systems to minimize environmental impact while leveraging the compound's synthetic potential. This balance between innovation and responsibility is a hallmark of modern chemical research.

In summary, Isoxazole, 5-(tributylstannyl)-3-(trifluoromethyl)- (CAS No. 640290-79-5) is a multifaceted compound with broad applications in synthetic chemistry, drug development, and material science. Its unique structural attributes, including the trifluoromethyl and tributylstannyl groups, make it a valuable tool for researchers addressing contemporary challenges. As interest in fluorinated heterocycles and organotin chemistry grows, this compound is poised to remain at the forefront of scientific exploration, offering endless possibilities for innovation and discovery.